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Compound of Interest

Compound Name: (4-Chloropyrimidin-2-yl)methanol

CAS No.: 1093880-89-7

Cat. No.: B1455532

Get Quote

Abstract
(4-Chloropyrimidin-2-yl)methanol, identified by the CAS Number 1093880-89-7, is a pivotal

heterocyclic building block in modern medicinal chemistry and drug discovery. Its unique

bifunctional nature, featuring a reactive chloropyrimidine core and a versatile primary alcohol,

makes it an invaluable intermediate for the synthesis of complex, high-value pharmaceutical

compounds. This guide provides a comprehensive technical overview for researchers,

scientists, and drug development professionals, detailing the compound's physicochemical

properties, spectroscopic signature, synthesis, reactivity, and applications, with a strong

emphasis on safety and handling protocols.

Chemical Identity and Physicochemical Properties
A thorough understanding of the fundamental properties of (4-Chloropyrimidin-2-yl)methanol
is critical for its effective use in synthesis and research. These properties dictate storage

conditions, solvent selection, and reaction parameters.
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Identifier Value Source(s)

CAS Number 1093880-89-7 [1][2]

Molecular Formula C₅H₅ClN₂O [1]

Molecular Weight 144.56 g/mol [1]

SMILES OCC1=NC=CC(Cl)=N1 [1]

MDL Number MFCD11520489 [1]

Appearance White to yellow solid

Boiling Point ~286.5 °C (Predicted)

Density ~1.422 g/cm³ (Predicted)

Storage
Inert atmosphere, store in

freezer, under -20°C
[1]

Spectroscopic and Analytical Characterization
Structural confirmation and purity assessment are paramount. While raw spectral data is

specific to each batch, the expected characteristics for (4-Chloropyrimidin-2-yl)methanol are

well-defined. Various suppliers offer comprehensive analytical data, including NMR, HPLC, and

LC-MS, for their products.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the cornerstone for structural elucidation of organic molecules.

¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the different proton environments: a singlet or triplet for the hydroxyl (-OH) proton, a singlet

for the methylene (-CH₂) protons adjacent to the alcohol, and two doublets for the aromatic

protons on the pyrimidine ring. The exact chemical shifts will be influenced by the deuterated

solvent used.[3]

¹³C NMR: The carbon NMR spectrum will display five unique signals: one for the methylene

carbon and four for the carbons of the pyrimidine ring. The carbon attached to the chlorine
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atom will be significantly downfield. For pyrimidine derivatives, a spectral width of 0 to 200

ppm is typically sufficient.

Infrared (IR) Spectroscopy
FTIR spectroscopy is a powerful technique for identifying functional groups.[4] Key expected

vibrational frequencies for this molecule include:

O-H Stretch: A broad absorption in the range of 3200-3600 cm⁻¹ for the alcohol group.

C-H Stretch: Absorptions around 2850-3000 cm⁻¹ for the aliphatic and aromatic C-H bonds.

C=N/C=C Stretch: Characteristic ring stretching vibrations within the 1400-1650 cm⁻¹ region.

[4]

C-O Stretch: A strong absorption in the 1000-1250 cm⁻¹ range for the primary alcohol.

C-Cl Stretch: An absorption in the fingerprint region, typically around 600-800 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides fragmentation patterns useful

for structural verification. The mass spectrum will show a molecular ion peak (M⁺) and a

characteristic M+2 peak with an intensity of approximately one-third of the M⁺ peak, which is

indicative of the presence of a single chlorine atom.

Synthesis and Reactivity
Synthetic Pathways
While multiple synthetic routes can be envisioned, a common and logical approach involves the

selective reduction of a corresponding pyrimidine-2-carboxylic acid ester or aldehyde. A

plausible synthetic workflow is outlined below.
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Synthesis Workflow

Starting Material
(e.g., 4-Chloro-2-cyanopyrimidine)

Step 1: Hydrolysis to
Carboxylic Acid

 H₂O, H⁺/OH⁻ 

Step 2: Esterification

 ROH, H⁺ 

Step 3: Selective Reduction
(e.g., with LiAlH₄ or DIBAL-H)

 1. Reducing Agent
 2. Aqueous Workup 

Purification
(Chromatography/Crystallization)

(4-Chloropyrimidin-2-yl)methanol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of (4-Chloropyrimidin-2-yl)methanol.

Core Reactivity
The reactivity of (4-Chloropyrimidin-2-yl)methanol is dictated by its two primary functional

groups:
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The Chloropyrimidine Ring: The chlorine atom at the C4 position is susceptible to

nucleophilic aromatic substitution (SₙAr). This is the most exploited reaction pathway in drug

synthesis. The electron-deficient nature of the pyrimidine ring facilitates displacement of the

chloride by various nucleophiles, such as amines, thiols, or alcohols. This reaction is often

the key step in building molecular complexity.[5][6] The reactivity of chloropyrimidines can be

influenced by the presence of other activating or deactivating groups and reaction conditions.

[5][7]

The Methanol Group: The primary alcohol at the C2 position can undergo typical alcohol

reactions. It can be oxidized to an aldehyde or carboxylic acid, esterified, or converted to a

leaving group (e.g., a tosylate or mesylate) for subsequent nucleophilic substitution. For

instance, treatment with thionyl chloride can convert the alcohol to a chloromethyl group,

providing another reactive handle.[8]

Applications in Drug Discovery and Research
The pyrimidine scaffold is a cornerstone in medicinal chemistry, appearing in numerous FDA-

approved drugs.[9] (4-Chloropyrimidin-2-yl)methanol serves as a critical intermediate,

enabling the synthesis of a diverse range of biologically active molecules.

Kinase Inhibitors
Kinases are crucial enzymes that regulate a vast number of cellular processes, and their

dysregulation is a hallmark of diseases like cancer.[10] The chloropyrimidine moiety is a well-

established pharmacophore in kinase inhibitors. The chlorine atom acts as a "warhead" that

can be displaced by a nucleophilic residue (like an amine) from a linker or another part of the

inhibitor molecule, allowing for the construction of potent and selective ATP-competitive

inhibitors.[11] Derivatives of this compound are used in the synthesis of inhibitors for targets

such as Aurora kinases.[12]

Role in Kinase Inhibitor Synthesis

(4-Chloropyrimidin-2-yl)methanol Linker with
Nucleophilic Group (e.g., R-NH₂)

 SNAr Reaction
(Displaces Cl) Final Kinase Inhibitor

(Targets ATP Binding Site)

 Further
Modification 
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Caption: The role of the compound in nucleophilic substitution for drug synthesis.

Antiviral and Antibacterial Agents
The pyrimidine nucleus is fundamental to nucleosides, the building blocks of DNA and RNA.

Consequently, modified pyrimidines are extensively explored as antiviral and antibacterial

agents that can interfere with nucleic acid synthesis or other vital pathogen pathways. (4-
Chloropyrimidin-2-yl)methanol provides a versatile starting point for creating these modified

pyrimidine derivatives.[7]

Safety, Handling, and Storage
Adherence to strict safety protocols is mandatory when working with this compound.

Hazard Identification
Based on the Globally Harmonized System (GHS), (4-Chloropyrimidin-2-yl)methanol is
classified with the following hazards:

GHS Pictogram Signal Word Hazard Statements

Warning

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

(Source:[1])

Recommended Handling and Personal Protective
Equipment (PPE)

Engineering Controls: Always handle this compound in a certified chemical fume hood to

minimize inhalation exposure.

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
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Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves and a lab coat.

Avoid all direct skin contact.

Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, use

a NIOSH-approved respirator.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory. Keep the container tightly closed when not in use.

First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If Inhaled: Move the person into fresh air and keep comfortable for breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For long-

term stability, it is recommended to store under an inert atmosphere in a freezer at or below

-20°C.[1]

Disposal: Dispose of contents and container in accordance with all local, regional, and

national regulations. Do not allow to enter drains or waterways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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